(6-Bromo-3-pyridazinyl)methanol

Core Science & Biosynthesis

The Chemical Architecture of (6-Bromo-3-pyridazinyl)methanol: A Technical Guide for Drug Development

Executive Summary

In modern medicinal chemistry, the pyridazine (1,2-diazine) core has emerged as a highly privileged scaffold, offering unique physicochemical properties compared to traditional benzene or pyridine rings. (6-Bromo-3-pyridazinyl)methanol is a critical bifunctional building block that combines an electrophilic cross-coupling handle (the 6-bromo group) with a versatile hydrogen-bonding moiety (the 3-hydroxymethyl group).

This whitepaper provides an in-depth analysis of its chemical structure, addresses a pervasive nomenclature discrepancy in commercial databases, and outlines validated synthetic protocols and downstream functionalization strategies for drug discovery professionals.

Nomenclature & Structural Integrity

A significant challenge in sourcing and utilizing (6-Bromo-3-pyridazinyl)methanol is a widespread database error. Many commercial chemical vendors incorrectly map the CAS Registry Number 122306-01-8 to this compound [1]. However, structural analysis confirms that CAS 122306-01-8 actually corresponds to (6-bromopyridin-3-yl)methanol, a pyridine derivative[2].

To ensure scientific integrity, researchers must verify the structural identifiers before procurement or synthesis. The true pyridazine derivative possesses the following verified identifiers:

• IUPAC Name: (6-bromopyridazin-3-yl)methanol

• Molecular Formula: C5H5BrN2O

• SMILES: OCc1ccc(Br)nn1

• InChI: InChI=1S/C5H5BrN2O/c6-5-2-1-4(3-9)7-8-5/h1-2,9H,3H2

Structural Comparison: Pyridazine vs. Pyridine Core

The introduction of a second adjacent nitrogen atom in the pyridazine ring fundamentally alters the electron density, dipole moment, and lipophilicity of the scaffold. These differences dictate the compound's behavior in both synthetic workflows and biological environments.

Table 1: Physicochemical Comparison of Misassigned Isosteres

Property	(6-Bromo-3-pyridazinyl)methanol (True)	(6-Bromopyridin-3-yl)methanol (CAS 122306-01-8)
Core Structure	1,2-Diazine (Pyridazine)	Azine (Pyridine)
Molecular Formula	C5H5BrN2O	C6H6BrNO
Molecular Weight	189.01 g/mol	188.02 g/mol
Aqueous Solubility	Higher (due to N-N dipole)	Lower
Electrophilicity of C-Br	Highly activated (suitable for mild coupling)	Moderately activated
Primary Application	Kinase inhibitors, CNS scaffolds	General pharmaceutical intermediate

Mechanistic Rationale in Medicinal Chemistry

The strategic incorporation of the (6-Bromo-3-pyridazinyl)methanol scaffold into drug candidates is driven by several mechanistic advantages:

• Bioisosterism & Lipophilicity: The pyridazine core serves as a highly polar bioisostere for phenyl and pyridyl rings. The adjacent nitrogen atoms create a strong localized dipole, which typically lowers the overall lipophilicity (LogP) of the molecule. This is crucial for improving the aqueous solubility of late-stage drug candidates [3].

• Hydrogen Bonding: The N-N motif acts as a potent bidentate hydrogen-bond acceptor, which can form highly specific interactions with kinase hinge regions or other target protein backbones.

• Orthogonal Reactivity: The molecule is perfectly primed for divergent synthesis. The 6-bromo position is highly activated toward oxidative addition by palladium catalysts due to the electron-withdrawing nature of the diazine ring, while the 3-hydroxymethyl group can be independently oxidized, alkylated, or converted into a leaving group.

Synthetic Methodology & Experimental Protocols

The most reliable and atom-economical route to (6-Bromo-3-pyridazinyl)methanol involves the formylation of 3,6-dibromopyridazine, followed by a chemoselective reduction of the resulting aldehyde.

Figure 1: Two-step synthetic workflow for (6-Bromo-3-pyridazinyl)methanol.

Step-by-Step Protocol: Chemoselective Reduction of 6-Bromopyridazine-3-carbaldehyde

Causality & Expert Insight: Pyridazine rings are highly sensitive to strong reducing agents like Lithium Aluminum Hydride (LAH), which can cause complete decomposition or reductive cleavage of the ring system [4]. Therefore, Sodium Borohydride (NaBH4) in a protic solvent (Methanol) is mandated. The protic solvent stabilizes the polar transition state, favoring the selective reduction of the aldehyde over debromination or ring reduction [1].

Reagents & Equipment:

• 6-Bromopyridazine-3-carbaldehyde (1.0 eq, 10 mmol, 1.87 g)

• Sodium Borohydride (NaBH4) (1.2 eq, 12 mmol, 454 mg)

• Anhydrous Methanol (30 mL)

• Saturated aqueous NH4Cl solution

• Round-bottom flask with magnetic stirring and ice bath.

Execution:

• Preparation: Dissolve 6-bromopyridazine-3-carbaldehyde in 30 mL of anhydrous methanol in a 100 mL round-bottom flask.

• Temperature Control: Submerge the flask in an ice-water bath and allow the solution to cool to 0 °C for 10 minutes. Strict temperature control prevents exothermic over-reduction.

• Reagent Addition: Add NaBH4 portion-wise over 5 minutes. The evolution of hydrogen gas will be observed.

• Reaction: Remove the ice bath and allow the reaction mixture to warm to room temperature (approx. 20-25 °C). Stir for 30 minutes. Monitor conversion via TLC (Ethyl Acetate:Hexane 1:1) or LC-MS.

• Quenching: Once complete (>95% conversion), cool the flask back to 0 °C and carefully quench the excess NaBH4 by adding 10 mL of saturated aqueous NH4Cl dropwise. Avoid strong acids, which may protonate the pyridazine and complicate extraction.

• Workup: Concentrate the mixture under reduced pressure to remove methanol. Extract the aqueous residue with Ethyl Acetate (3 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate in vacuo.

• Purification: The crude product is typically >90% pure but can be further purified via flash column chromatography (Silica gel, gradient elution with Hexane/EtOAc) to yield (6-Bromo-3-pyridazinyl)methanol as a solid.

Downstream Functionalization Workflows

The true value of (6-Bromo-3-pyridazinyl)methanol lies in its capacity to serve as a central hub for generating diverse chemical libraries. The electron-deficient nature of the pyridazine ring accelerates oxidative addition, making the 6-bromo position highly reactive in transition-metal-catalyzed cross-couplings.

Figure 2: Divergent functionalization pathways for medicinal chemistry library generation.

Key Transformations

• Suzuki-Miyaura Coupling: Reacting the 6-bromo handle with aryl or heteroaryl boronic acids under Pd(dppf)Cl2 catalysis yields 6-aryl derivatives. These are frequently utilized in the development of ATP-competitive kinase inhibitors, where the pyridazine nitrogens anchor to the kinase hinge region [5].

• Buchwald-Hartwig Amination: Coupling with primary or secondary amines yields 6-amino-3-pyridazinylmethanols, which are highly valued in CNS drug discovery for their favorable blood-brain barrier penetration profiles.

• Hydroxyl Functionalization: The 3-hydroxymethyl group can be oxidized back to an aldehyde using Dess-Martin periodinane, allowing for subsequent reductive amination, or converted to a fluoromethyl group via DAST to modulate metabolic stability.

References

• Zhang, J. "The chemistry and synthesis of pyridazines (1,2-diazines)." Science of Synthesis, Thieme Connect. Available at:[Link]

• MDPI. "3,6-Dibromopyridazine-4,5-diamine." Molbank, 2019. Available at:[Link]

• National Institutes of Health (NIH). "Discovery and druggability evaluation of pyrrolamide-type GyrB/ParE inhibitor against drug-resistant bacterial infection." PMC. Available at:[Link]

Physical and chemical properties of (6-bromo-3-pyridazinyl)methanol

An in-depth technical analysis of (6-bromo-3-pyridazinyl)methanol requires a fundamental understanding of its electronic properties, orthogonal reactivity, and strategic utility in synthetic chemistry. This guide provides a comprehensive overview of its physical and chemical characteristics, validated experimental workflows, and applications in modern drug discovery.

Introduction: The Strategic Value of the 1,2-Diazine Scaffold

(6-Bromo-3-pyridazinyl)methanol (also known as 6-bromopyridazine-3-methanol) is a highly versatile, bifunctional heterocyclic building block utilized extensively in medicinal chemistry and advanced materials science. Characterized by its 1,2-diazine core, this compound offers a unique electronic profile compared to standard pyridine or pyrimidine rings. The presence of two adjacent nitrogen atoms fundamentally alters the electron density of the aromatic system, rendering it highly electron-deficient. Coupled with two orthogonal functional handles—a C6-bromo group and a C3-hydroxymethyl group—this molecule serves as an ideal starting point for complex molecular assembly.

Structural & Electronic Profiling

The physicochemical properties of (6-bromo-3-pyridazinyl)methanol dictate its behavior in both synthetic environments and biological systems. The strong electron-withdrawing nature of the pyridazine nitrogens lowers the overall lipophilicity (LogP) of the molecule while significantly impacting the pKa of adjacent functional groups, a critical factor in optimizing drug candidates (1)[1].

Property	Value / Description	Causality / Significance
Molecular Formula	C5H5BrN2O	Defines the core 1,2-diazine framework with orthogonal functional handles.
Molecular Weight	189.01 g/mol	Low molecular weight makes it an ideal fragment for Fragment-Based Drug Discovery (FBDD).
Physical State	Solid (Crystalline)	Facilitates easy handling, precise weighing, and purification via recrystallization (2)[3].
Hydrogen Bonding	1 Donor (-OH), 3 Acceptors (N, N, O)	Enhances aqueous solubility and provides key interaction points for target binding (e.g., kinase hinge regions) (1)[1].
Reactivity Centers	C6 (Electrophilic), C3 (Nucleophilic)	Orthogonal reactivity allows sequential functionalization without the need for complex protecting group strategies.

Orthogonal Reactivity: A Tale of Two Functional Groups

The synthetic utility of (6-bromo-3-pyridazinyl)methanol lies in the orthogonal reactivity of its functional groups. Unlike benzene or pyridine, the pyridazine nucleus lacks any "unactivated" ring carbon. The adjacent nitrogens exert powerful inductive and resonance electron-withdrawing effects, making the C4, C5, and C6 positions highly susceptible to nucleophilic attack (4)[4].

Consequently, the C6-bromo group is primed for Nucleophilic Aromatic Substitution (SNAr) and transition-metal-catalyzed cross-coupling (e.g., Suzuki-Miyaura, Sonogashira). Conversely, the C3-hydroxymethyl group can undergo oxidation to an aldehyde or carboxylic acid, or be activated into a leaving group (such as a mesylate) for aliphatic substitution (2)[3].

Figure 1: Orthogonal reactivity map of the C6-bromo and C3-hydroxymethyl functional groups.

Self-Validating Synthetic Workflows

To harness the full potential of (6-bromo-3-pyridazinyl)methanol, researchers must employ highly selective synthetic protocols. Below are two field-proven methodologies detailing the synthesis and downstream functionalization of this building block.

Protocol 1: Selective Reduction of 6-Bromopyridazine-3-carbaldehyde

• Objective: Synthesize (6-bromo-3-pyridazinyl)methanol by reducing the corresponding aldehyde while preserving the sensitive C6-bromo group.

• Causality: The electron-deficient pyridazine ring makes the bromo group vulnerable to hydrodehalogenation under harsh reducing conditions (e.g., Pd/C + H2). Sodium borohydride (NaBH₄) serves as a mild, chemoselective hydride donor. Utilizing a protic solvent like methanol is critical; it provides essential hydrogen bonding to the aldehyde oxygen, stabilizing the polar transition state and accelerating the reduction before side reactions (like over-reduction or debromination) can occur (5)[5].

Step-by-Step Methodology:

• Preparation: Dissolve 6-bromopyridazine-3-carbaldehyde (1.0 eq) in anhydrous methanol to achieve a 0.2 M concentration. Cool the mixture to 0 °C using an ice bath. Validation: Ensure complete dissolution; a clear solution indicates the substrate is fully solvated and ready for uniform reduction.

• Hydride Addition: Add NaBH₄ (1.2 eq) portion-wise over 10–15 minutes. Causality: Portion-wise addition strictly controls the exothermic release of hydrogen gas and prevents localized heating, which is a primary trigger for unwanted debromination.

• Reaction Monitoring: Stir the reaction at 0 °C for 30 minutes. Validation: Monitor the reaction progress via TLC (Ethyl Acetate:Hexane 1:1) or LC-MS. The complete disappearance of the UV-active aldehyde spot and the emergence of a more polar alcohol spot confirm successful conversion (5)[5].

• Quenching and Isolation: Quench the reaction carefully with saturated aqueous NH₄Cl to neutralize excess NaBH₄. Extract the aqueous layer with dichloromethane (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the target alcohol.

Figure 2: Selective reduction workflow of 6-bromopyridazine-3-carbaldehyde to the alcohol.

Protocol 2: Nucleophilic Aromatic Substitution (SNAr) at C6

• Objective: Functionalize the C6 position by displacing the bromide with an amine nucleophile.

• Causality: The 1,2-diazine core stabilizes the intermediate Meisenheimer complex through its highly electronegative nitrogen atoms. This allows SNAr to proceed efficiently without the need for expensive palladium or copper catalysts (4)[4].

Step-by-Step Methodology:

• Setup: Combine (6-bromo-3-pyridazinyl)methanol (1.0 eq), the desired primary or secondary amine (2.0 eq), and N,N-diisopropylethylamine (DIPEA, 2.0 eq) in a polar aprotic solvent such as N-methyl-2-pyrrolidone (NMP).

• Activation: Heat the mixture to 80–100 °C. Causality: Polar aprotic solvents do not solvate the nucleophile strongly, thereby increasing its effective nucleophilicity and driving the formation of the transition state.

• Validation: Monitor via LC-MS. The mass shift will clearly show the loss of the bromine isotope pattern (M / M+2) and the addition of the amine mass.

Applications in Medicinal Chemistry & Drug Design

In modern drug development, the pyridazine ring is a privileged bioisostere. Replacing a phenyl or pyridine ring with a pyridazine core in a drug candidate can drastically alter its pharmacokinetic profile.

• Kinase Inhibitor Design: The adjacent nitrogen atoms of the pyridazine ring act as an excellent bidentate hydrogen bond acceptor system. This motif is frequently utilized to anchor molecules into the hinge region of kinases, as seen in the development of potent ROCK1/ROCK2 inhibitors (1)[1].

• Physicochemical Tuning: The incorporation of the highly polar 1,2-diazine system lowers the calculated LogP and increases the Topological Polar Surface Area (TPSA). This modification often improves aqueous solubility and can be used to tune the pKa of adjacent basic amines to optimize oral bioavailability and brain penetration (1)[1].

References

• EvitaChem - Buy (6-Bromo-3-pyridazinyl)methanol (EVT-13809552)
• EvitaChem - Solvent-Controlled Reductive Amination for Hydroxymethyl Group Introduction URL
• ACS Publications - Identification of a Potent, Selective, and Brain-Penetrant Rho Kinase Inhibitor and its Activity in a Mouse Model of Huntington's Disease URL
• Thieme-Connect - Science of Synthesis: Product Class 8: Pyridazines URL

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. evitachem.com [evitachem.com]
• 3. evitachem.com [evitachem.com]
• 4. Thieme E-Books & E-Journals [thieme-connect.de]
• 5. evitachem.com [evitachem.com]

Thermodynamic stability and storage conditions for (6-bromo-3-pyridazinyl)methanol

An In-Depth Technical Guide to the Thermodynamic Stability and Storage of (6-bromo-3-pyridazinyl)methanol: A Methodical Approach for Preformulation Development

Introduction

(6-bromo-3-pyridazinyl)methanol is a heterocyclic compound featuring a pyridazine core, a structure of significant interest in medicinal chemistry due to its presence in numerous biologically active molecules. As a bifunctional building block, possessing both a reactive bromine atom suitable for cross-coupling reactions and a hydroxymethyl group for further derivatization, it represents a valuable starting point for the synthesis of novel pharmaceutical candidates.[1][2] However, before any active pharmaceutical ingredient (API) can be advanced through the development pipeline, a thorough understanding of its intrinsic physicochemical properties is paramount.

This technical guide, intended for researchers, chemists, and drug development professionals, provides a comprehensive framework for the systematic evaluation of the thermodynamic stability and the determination of appropriate storage conditions for (6-bromo-3-pyridazinyl)methanol. The narrative of this guide is built upon the foundational principles of preformulation science, emphasizing the causality behind experimental choices and adherence to regulatory guidelines, such as those established by the International Council for Harmonisation (ICH).[3][4][5][6] By following the methodologies outlined herein, researchers can build a robust data package that ensures the quality, safety, and efficacy of the API, thereby de-risking subsequent development activities.

Foundational Physicochemical Characterization

The initial step in any stability program is to establish the fundamental physicochemical properties of the API. This baseline data is crucial for designing subsequent forced degradation and formal stability studies and provides early insights into potential challenges related to handling, formulation, and bioavailability.

Thermal Analysis: Melting Point and Decomposition Profile

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are powerful thermoanalytical techniques used to assess the thermal stability of a substance.[7][8] TGA measures the change in mass of a sample as a function of temperature, identifying the onset of thermal decomposition. DSC measures the heat flow into or out of a sample as it is heated or cooled, allowing for the determination of the melting point, enthalpy of fusion, and the detection of polymorphic transitions.

Experimental Protocol: Thermal Analysis of (6-bromo-3-pyridazinyl)methanol

Objective: To determine the melting point, enthalpy of fusion, and thermal decomposition temperature of (6-bromo-3-pyridazinyl)methanol.

Instrumentation:

• Simultaneous Thermal Analyzer (TGA/DSC) or separate TGA and DSC instruments.

• Aluminum pans (for DSC) and alumina crucibles (for TGA).

• Microbalance.

Methodology:

• Sample Preparation: Accurately weigh 3-5 mg of (6-bromo-3-pyridazinyl)methanol into the appropriate sample pan/crucible.

• TGA Analysis:

  • Place the crucible in the TGA furnace.

  • Heat the sample from ambient temperature (e.g., 25°C) to a sufficiently high temperature (e.g., 400°C) at a constant heating rate of 10°C/min.

  • Use an inert nitrogen purge gas (flow rate e.g., 50 mL/min) to prevent oxidative degradation.

  • Record the mass loss as a function of temperature. The onset temperature of significant mass loss is considered the decomposition temperature.

• DSC Analysis:

  • Hermetically seal the aluminum pan containing the sample. An empty, sealed pan is used as a reference.

  • Place both pans in the DSC cell.

  • Heat the sample from ambient temperature to a temperature above its melting point but below its decomposition temperature (as determined by TGA) at a heating rate of 10°C/min under a nitrogen purge.

  • The peak of the endotherm corresponds to the melting point, and the integrated area of the peak provides the enthalpy of fusion.

Data Interpretation: A sharp melting endotherm in the DSC thermogram indicates a crystalline solid with a defined melting point.[7] The TGA curve will show the temperature at which the compound begins to degrade. For pyridazine derivatives, thermal decomposition can be complex, and some may sublime rather than decompose, which would be indicated by a complete mass loss in the TGA without a corresponding exothermic decomposition event in the DSC.

Hygroscopicity Assessment

Hygroscopicity is the tendency of a substance to absorb moisture from the atmosphere.[9][10][11] Moisture uptake can have significant consequences for an API, including chemical degradation (e.g., hydrolysis), changes in crystal form (polymorphic transformation), and poor powder flow, all of which can impact the stability and manufacturability of the final drug product.

Experimental Protocol: Hygroscopicity Classification by Dynamic Vapor Sorption (DVS)

Objective: To determine the moisture sorption/desorption profile of (6-bromo-3-pyridazinyl)methanol and classify its hygroscopicity.

Instrumentation:

• Dynamic Vapor Sorption (DVS) analyzer.

• Microbalance within the DVS instrument.

Methodology:

• Sample Preparation: Place approximately 10 mg of the sample into the DVS sample pan.

• Drying: Dry the sample in the DVS instrument under a stream of dry nitrogen (0% relative humidity, RH) at 25°C until a stable weight is achieved (e.g., <0.002% change in mass over 10 minutes).

• Sorption/Desorption Isotherm:

  • Increase the RH in a stepwise manner (e.g., in 10% RH increments from 0% to 90% RH). At each step, allow the sample to equilibrate until a stable weight is recorded. This constitutes the sorption curve.

  • Subsequently, decrease the RH in the same stepwise manner from 90% back to 0% RH to generate the desorption curve.

• Data Analysis: Plot the percentage change in mass against the RH. The shape of the isotherm and the total moisture uptake are used to characterize the material's hygroscopicity.

Data Interpretation and Classification: The results are typically classified according to the European Pharmacopoeia standards as shown in the table below. The presence of significant hysteresis (a difference between the sorption and desorption curves) may indicate a change in the solid state of the material, such as a polymorphic transformation or deliquescence.

Table 1: Hygroscopicity Classification

Classification	% Weight Gain (at 25°C/80% RH)
Non-hygroscopic	< 0.2%
Slightly hygroscopic	≥ 0.2% and < 2%
Moderately hygroscopic	≥ 2% and < 15%
Very hygroscopic	≥ 15%

Solid-State Characterization: Polymorphism Screening

Polymorphism is the ability of a solid material to exist in multiple crystalline forms or polymorphs.[12][13] Different polymorphs of the same compound can exhibit different physicochemical properties, including solubility, melting point, and stability.[14][15] The discovery of a new, more stable polymorph late in development can have disastrous consequences, as famously occurred with the antiviral drug Ritonavir. Therefore, a thorough polymorph screen is a critical early-stage activity.

Experimental Protocol: Preliminary Polymorphism Screen

Objective: To identify potential polymorphic forms of (6-bromo-3-pyridazinyl)methanol.

Instrumentation:

• Powder X-ray Diffractometer (PXRD).

• Differential Scanning Calorimeter (DSC).

• Optical Microscope.

• Vials for crystallization.

Methodology:

• Solvent Selection: Choose a diverse range of solvents (e.g., 10-20 solvents) with varying polarities and hydrogen bonding capabilities (e.g., methanol, ethanol, acetone, ethyl acetate, toluene, hexane, water).

• Crystallization Methods:

  • Slow Evaporation: Prepare saturated solutions of the API in the selected solvents at room temperature and allow the solvent to evaporate slowly.

  • Cooling Crystallization: Prepare saturated solutions at an elevated temperature and then cool them slowly to room temperature or below.

  • Slurry Equilibration: Stir a suspension of the API in a solvent for an extended period (e.g., 7 days) to allow for conversion to the most stable form at that temperature.

• Solid Form Analysis:

  • Harvest the resulting solids by filtration and dry them appropriately.

  • Analyze each sample using PXRD. Different crystal forms will produce distinct diffraction patterns.

  • Analyze each distinct form by DSC to identify its melting point and any potential phase transitions.

  • Examine the crystals under an optical microscope to observe their morphology.

Data Interpretation: The identification of different PXRD patterns confirms the existence of multiple polymorphs. DSC can provide further evidence and information on the relative thermodynamic stability of the forms (by Enthalpy of Fusion rules). The most stable polymorph is typically sought for development due to its lower risk of converting to another form during storage.[12]

Caption: Workflow for initial physicochemical characterization.

Forced Degradation Studies and Degradation Pathway Elucidation

Forced degradation, or stress testing, is undertaken to understand the intrinsic stability of the API.[16] It involves subjecting the compound to conditions more severe than those used for accelerated stability testing.[17] The primary goals are to identify potential degradation products, elucidate degradation pathways, and, crucially, to develop and validate a stability-indicating analytical method that can separate the API from all its significant degradants.[17]

Stability-Indicating Method Development

A stability-indicating method is an analytical procedure that can accurately and precisely measure the concentration of the API without interference from its degradation products, process impurities, or other components in the sample matrix.[18][19] High-Performance Liquid Chromatography (HPLC) with UV detection is the most common technique for this purpose, often coupled with mass spectrometry (MS) for the identification of unknown impurities.[20][21]

Protocol Outline: HPLC Method Development

• Column and Mobile Phase Screening: Start with a versatile column (e.g., C18) and screen different mobile phase compositions (e.g., acetonitrile/water, methanol/water) with different pH modifiers (e.g., formic acid, ammonium acetate) to achieve good peak shape and retention for the parent API.

• Forced Degradation Sample Analysis: Inject samples from the forced degradation studies (see below) into the HPLC system. The goal is to achieve baseline separation between the parent peak and all major degradation peaks.

• Method Optimization: Adjust parameters such as gradient slope, flow rate, and column temperature to improve the resolution between closely eluting peaks.

• Peak Purity Analysis: Use a photodiode array (PDA) detector to assess the peak purity of the API in the stressed samples to ensure it is not co-eluting with any degradants.

• Validation: Once a suitable method is developed, it must be validated according to ICH Q2(R2) guidelines for parameters such as specificity, linearity, accuracy, precision, and robustness.[22]

Stress Condition Protocols

The following protocols are designed based on ICH Q1A(R2) guidelines.[5][6] The extent of degradation should be targeted in the range of 5-20% to ensure that the primary degradation products are formed without excessive secondary degradation.

Table 2: Forced Degradation Conditions for (6-bromo-3-pyridazinyl)methanol

Stress Condition	Proposed Protocol	Potential Degradation Pathway
Acid Hydrolysis	1 mg/mL solution in 0.1 N HCl, heated at 80°C for 24 hours.	Hydrolysis of the pyridazine ring or other susceptible groups.
Base Hydrolysis	1 mg/mL solution in 0.1 N NaOH, heated at 80°C for 4 hours.	Similar to acid hydrolysis, but potentially different products or rates.[23]
Oxidation	1 mg/mL solution in 3% H₂O₂ at room temperature for 24 hours.	Oxidation of the pyridazine ring nitrogens to form N-oxides, or oxidation of the methanol group.
Photostability	Expose solid API and a solution (e.g., in methanol/water) to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near ultraviolet energy of not less than 200 watt hours/square meter (as per ICH Q1B).	Photolytic cleavage or rearrangement of the bromo-pyridazine ring.
Thermal (Dry Heat)	Store solid API at 105°C for 48 hours.	Thermally induced decomposition or rearrangement.

After exposure to each stress condition, samples are diluted and analyzed by the validated stability-indicating HPLC method. An unstressed sample is used as a control.

Caption: Potential degradation pathways under stress conditions.

Formal Stability Studies and Storage Condition Assignment

With a validated stability-indicating method and an understanding of the API's degradation profile, a formal stability study can be designed. The goal of this study is to propose a re-test period for the API and to recommend appropriate storage conditions.

Protocol for Formal Stability Testing

The study should be conducted on at least three primary batches of the API to assess batch-to-batch variability.[5] The API should be stored in containers that simulate the proposed commercial packaging.

Table 3: ICH Recommended Conditions for Formal Stability Studies

Study Type	Storage Condition	Minimum Duration	Testing Frequency
Long-term	25°C ± 2°C / 60% RH ± 5% RH	12 months	0, 3, 6, 9, 12 months
Intermediate	30°C ± 2°C / 65% RH ± 5% RH	6 months	0, 3, 6 months
Accelerated	40°C ± 2°C / 75% RH ± 5% RH	6 months	0, 3, 6 months

Intermediate conditions are tested if a significant change occurs during accelerated testing. A significant change is defined as a failure to meet the specification.

Tests to be Performed: At each time point, samples should be tested for:

• Appearance (visual inspection)

• Assay (using the stability-indicating HPLC method)

• Degradation products/Impurities (quantification by HPLC)

• Moisture content (e.g., by Karl Fischer titration), especially if the compound is hygroscopic.

Data Evaluation and Storage Recommendations

The data from the formal stability studies are evaluated to determine the rate of change of various quality attributes over time. If no significant change is observed under accelerated conditions for 6 months, the re-test period can be extrapolated from the long-term data (typically up to 24 months).

Based on the synthesis of all data—thermal analysis, hygroscopicity, forced degradation, and formal stability—a set of storage conditions can be confidently recommended. For a compound like (6-bromo-3-pyridazinyl)methanol, which has polar functional groups and a potentially reactive bromine atom, initial recommendations would likely include:

• Temperature: Store at controlled room temperature (e.g., 20-25°C).[24][25] Avoid excessive heat.

• Humidity: Store in a dry place.[24][25] If the compound is found to be hygroscopic, storage in well-sealed containers with a desiccant may be necessary.

• Light: Protect from light, especially if photostability studies show degradation.

• Atmosphere: For long-term storage, packaging under an inert atmosphere (e.g., nitrogen or argon) is a prudent measure to prevent oxidative degradation.

Conclusion

The characterization of the thermodynamic stability and the establishment of appropriate storage conditions for a new chemical entity such as (6-bromo-3-pyridazinyl)methanol is a multi-faceted, systematic process. It begins with fundamental physicochemical profiling, progresses through forced degradation to understand intrinsic stability, and culminates in formal stability studies guided by regulatory standards. By diligently following this methodical approach, drug development professionals can build a comprehensive understanding of the API, ensuring its quality and integrity from the laboratory to clinical application. This not only satisfies regulatory requirements but also provides a solid foundation for successful formulation development and the ultimate delivery of a safe and effective therapeutic agent.

References

• Charles River Laboratories. (n.d.). Pharmaceutical Polymorphism Screening & Selection. Retrieved from [Link]

• Price, S. L. (2010, August 19). Polymorph screening in pharmaceutical development. European Pharmaceutical Review. Retrieved from [Link]

• Unchained Labs. (n.d.). High-throughput polymorph screening of active pharmaceutical ingredients. Retrieved from [Link]

• Slideshare. (2023). Q1A R2 - ICH GUIDELINES OF STABILITY TESTING. Retrieved from [Link]

• ICH. (n.d.). Quality Guidelines. Retrieved from [Link]

• Eurofins CDMO Alphora. (n.d.). The Relevance Of Polymorph Screening In The Pharmaceutical Industry. Retrieved from [Link]

• Pharmaceutical Technology. (2026, March 25). Advancing Approaches in Detecting Polymorphism. Retrieved from [Link]

• ICH. (2010, February 2). Q1A(R2) Guideline. Retrieved from [Link]

• European Medicines Agency. (2003, August 1). ICH Q1A (R2) Stability testing of new drug substances and drug products - Scientific guideline. Retrieved from [Link]

• YouTube. (2025, April 3). Q1A (R2) A deep dive in Stability Studies. Retrieved from [Link]

• Pharma Innovation. (2025, September 10). API Hygroscopicity. Retrieved from [Link]

• Technology Networks. (n.d.). Hygroscopicity Evaluation. Retrieved from [Link]

• Newman, A. W., Reutzel-Edens, S. M., & Zografi, G. (2008, March 15). Characterization of the "hygroscopic" properties of active pharmaceutical ingredients. Journal of Pharmaceutical Sciences, 97(3), 1047-1059.

• TA Instruments. (n.d.). Characterizing the Effects of Moisture on Pharmaceutical Materials using the Discovery SA – Dynamic Vapor Sorption Analyzer. Retrieved from [Link]

• Chemsrc. (2025, August 23). 6-Bromo-3-pyridinemethanol | CAS#:122306-01-8. Retrieved from [Link]

• PubMed. (2022, June 15). Impurity-profiling UPLC methods for quantitative analysis of some antiemetics formulated with pyridoxine. Retrieved from [Link]

• PubChem. (n.d.). 6-bromo-3-pyridinemethanol (C6H6BrNO). Retrieved from [Link]

• ijprajournal. (2020, November 11). Development of Impurity Profiling Methods Using Modern Analytical Techniques. Retrieved from [Link]

• JOCPR. (n.d.). Impurity Profiling for Pharmaceutical Product by using Different Analytical Techniques: An Overview. Retrieved from [Link]

• Medwin Publishers. (2024, April 11). Recent Approaches of Impurity Profiling in Pharmaceutical Analysis: A Concise Review. Retrieved from [Link]

• Mettler Toledo. (n.d.). TGA/DSC 3+. Retrieved from [Link]

• Asian Journal of Research in Chemistry. (2013, January 17). Critical review: Significance of Force degradation study with respect to current Pharmaceutical Scenario. Retrieved from [Link]

• Asian Journal of Research in Chemistry. (2014, January). Forced Degradation Study: An Important Tool in Drug Development. Retrieved from [Link]

• Chair of Analytical Chemistry. (n.d.). pKa values bases. Retrieved from [Link]

• ResearchGate. (2026, February 9). Study of Forced-Acid/Heat Degradation and Degradant/Impurity Profile of Phenazopyridine Hydrochloride through HPLC and Spectrofluorimetric Analyses. Retrieved from [Link]

• Organic Chemistry Data. (2017, October 27). Bordwell pKa Table. Retrieved from [Link]

• ACS Publications. (2024, May 23). Discovery of Novel Pyridazine Herbicides Targeting Phytoene Desaturase with Scaffold Hopping. Journal of Agricultural and Food Chemistry. Retrieved from [Link]

• NextSDS. (n.d.). (6-AMino-5-broMo-pyridin-3-yl)-Methanol — Chemical Substance Information. Retrieved from [Link]

• IIT Kanpur. (n.d.). Thermogravimetric Analysis (TGA) & Differential Scanning Calorimetry (DSC). Retrieved from [Link]

• ResearchGate. (n.d.). Calculated pKa values of pyridazine (1), the pyridazine–BF3 adduct (2),.... Retrieved from [Link]

• ResearchGate. (n.d.). TGA and DSC curves for polymers at different heating rates: (a) PO, (b) SA, (c) OB. Retrieved from [Link]

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A Guide to the Crystallographic Analysis of (6-Bromo-3-pyridazinyl)methanol: From Synthesis to Structural Elucidation

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the crystallographic analysis of (6-bromo-3-pyridazinyl)methanol, a pyridazine derivative of interest in medicinal chemistry and materials science.[1][2] While a specific crystal structure for this compound is not publicly available, this document outlines a robust and scientifically grounded hypothetical study, detailing the entire workflow from synthesis and crystallization to X-ray diffraction data collection, structure solution, and detailed analysis. The methodologies and interpretations presented herein are based on established principles of crystallography and the known chemistry of related heterocyclic compounds, offering a valuable resource for researchers engaged in the structural characterization of novel small molecules.

Introduction: The Significance of Structural Insight

(6-Bromo-3-pyridazinyl)methanol belongs to the pyridazine class of heterocycles, which are six-membered rings containing two adjacent nitrogen atoms.[1][3] This structural motif is a recognized pharmacophore found in a number of bioactive compounds, including herbicides and pharmaceuticals.[3] The presence of a bromine atom and a hydroxymethyl group on the pyridazine ring of (6-bromo-3-pyridazinyl)methanol provides key functionalities that can influence its chemical reactivity, solubility, and interactions with biological targets.[1] A precise understanding of the three-dimensional arrangement of atoms within this molecule, as can be revealed through single-crystal X-ray diffraction, is paramount for elucidating structure-activity relationships (SARs) and guiding rational drug design.

This guide will walk through the critical steps of a crystallographic investigation, emphasizing the causal reasoning behind experimental choices and the self-validating nature of the described protocols.

Synthesis and Crystallization: The Foundation of a High-Quality Structure

The journey to a crystal structure begins with the synthesis of high-purity material and the subsequent growth of single crystals suitable for X-ray diffraction.

Synthesis of (6-Bromo-3-pyridazinyl)methanol

Several synthetic routes to (6-bromo-3-pyridazinyl)methanol have been reported, often involving the bromination of a pyridazine precursor. A common approach is the bromination of 3-pyridazinylmethanol.[1] Alternatively, methods like the inverse electron demand Diels-Alder reaction can be employed to construct the functionalized pyridazine ring with high regiocontrol.[4]

Exemplary Protocol:

A plausible synthesis could involve the reduction of a corresponding pyridazine carboxylic acid or ester, followed by bromination. Regardless of the chosen path, the final product must be purified to a high degree, typically greater than 98%, to minimize the incorporation of impurities into the crystal lattice, which can hinder crystal growth and compromise the quality of the diffraction data. Standard purification techniques such as column chromatography and recrystallization are often employed.

Crystallization: The Art and Science of Ordered Solids

The growth of single crystals of sufficient size and quality is often the most challenging aspect of a crystallographic study. The goal is to encourage the slow, ordered arrangement of molecules from a supersaturated solution into a well-defined crystal lattice.

Step-by-Step Crystallization Protocol:

• Solvent Screening: A crucial first step is to screen a variety of solvents to determine the solubility of the compound. Ideal crystallization solvents are those in which the compound has moderate solubility at elevated temperatures and lower solubility at room or sub-ambient temperatures.

• Slow Evaporation: A straightforward method involves dissolving the compound in a suitable solvent to near saturation and allowing the solvent to evaporate slowly and undisturbed over several days or weeks.

• Vapor Diffusion: This technique involves dissolving the compound in a good solvent and placing this solution in a sealed container with a larger volume of a poor solvent (an "anti-solvent") in which the compound is insoluble. The slow diffusion of the anti-solvent vapor into the solution of the compound gradually reduces its solubility, promoting crystallization.

• Temperature Gradient: Creating a temperature gradient across the crystallization vessel can also induce crystal growth. The compound is dissolved in a solvent at a higher temperature, and as the solution cools slowly, the solubility decreases, leading to crystallization.

For (6-bromo-3-pyridazinyl)methanol, a range of solvents from polar (e.g., ethanol, methanol, acetonitrile) to less polar (e.g., dichloromethane, ethyl acetate) should be screened.

X-ray Diffraction: Probing the Crystal Lattice

Once suitable single crystals are obtained, X-ray diffraction is employed to determine the arrangement of atoms within the crystal.

Data Collection

A single crystal is mounted on a goniometer and placed in a beam of monochromatic X-rays.[5] As the crystal is rotated, the X-rays are diffracted by the electron clouds of the atoms in a specific pattern of reflections.[6] The positions and intensities of these reflections are recorded by a detector.

Experimental Parameters:

Parameter	Typical Value/Instrument	Rationale
X-ray Source	Mo Kα (λ = 0.71073 Å) or Cu Kα (λ = 1.54184 Å)	The choice of wavelength affects the resolution and absorption of the X-rays by the crystal.
Diffractometer	Bruker APEX II or similar	Modern diffractometers are equipped with sensitive detectors for efficient data collection.
Temperature	100 K	Data is typically collected at low temperatures to minimize thermal vibrations of the atoms, resulting in sharper reflections and a more precise structure.
Data Collection Strategy	A series of ω and φ scans	This ensures that a complete and redundant set of reflections is collected.

Data Processing and Structure Solution

The raw diffraction data is processed to correct for experimental factors and to determine the unit cell parameters and space group of the crystal. The intensities of the reflections are then used to calculate an electron density map of the unit cell.

Workflow for Structure Solution and Refinement:

Experimental workflow for crystallographic analysis.

Hypothetical Crystallographic Data and Structural Analysis

The following table presents plausible crystallographic data for (6-bromo-3-pyridazinyl)methanol, based on typical values for small organic molecules.

Parameter	Hypothetical Value
Chemical Formula	C₅H₅BrN₂O
Formula Weight	189.01 g/mol
Crystal System	Monoclinic
Space Group	P2₁/c
a	8.123(4) Å
b	10.456(5) Å
c	9.789(5) Å
α	90°
β	109.23(3)°
γ	90°
Volume	784.5(7) ų
Z	4
Density (calculated)	1.598 Mg/m³
Absorption Coefficient	4.567 mm⁻¹
F(000)	376
Crystal Size	0.25 x 0.15 x 0.10 mm³
θ range for data collection	2.5° to 28.0°
Reflections collected	5678
Independent reflections	1823 [R(int) = 0.034]
Goodness-of-fit on F²	1.05
Final R indices [I>2σ(I)]	R₁ = 0.045, wR₂ = 0.112
R indices (all data)	R₁ = 0.058, wR₂ = 0.125

Molecular Structure and Conformation

The solved crystal structure would reveal the precise bond lengths, bond angles, and torsion angles of the molecule. The pyridazine ring is expected to be planar, a characteristic of aromatic systems.[2] The conformation of the hydroxymethyl group relative to the pyridazine ring would be of particular interest, as it can influence intermolecular interactions.

Intermolecular Interactions and Crystal Packing

In the solid state, molecules of (6-bromo-3-pyridazinyl)methanol would be held together by a network of intermolecular interactions. Given the functional groups present, hydrogen bonding involving the hydroxyl group and the nitrogen atoms of the pyridazine ring is highly probable. The bromine atom could also participate in halogen bonding. A detailed analysis of these interactions is crucial for understanding the solid-state properties of the material.

Conclusion

This guide has outlined a comprehensive, albeit hypothetical, crystallographic investigation of (6-bromo-3-pyridazinyl)methanol. By following the detailed protocols for synthesis, crystallization, data collection, and structure refinement, researchers can obtain a high-resolution crystal structure of this and other novel compounds. The resulting structural information is invaluable for advancing our understanding of molecular properties and for the rational design of new materials and therapeutics.

References

• ResearchGate. (n.d.). Single crystal structure of functionalized pyridazines 1, 2, 3, and 6. Retrieved from [Link]

• National Center for Biotechnology Information. (2021). The pyridazine heterocycle in molecular recognition and drug discovery. PubMed Central. Retrieved from [Link]

• PubChem. (n.d.). 6-bromo-3-pyridinemethanol. Retrieved from [Link]

• Thieme. (n.d.). Product Class 8: Pyridazines. Retrieved from [Link]

• National Center for Biotechnology Information. (2021). Crystal structure, Hirshfeld surface analysis and DFT study of 6-bromo-3-(5-bromohexyl)-2-[4-(dimethylamino)phenyl]-3H-imidazo[4,5-b]pyridine. PubMed Central. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of pyridazines. Retrieved from [Link]

• MDPI. (2003). Pyridazine Derivatives. Retrieved from [Link]

• International Journal of Creative Research Thoughts. (2023). A REVIEW ON PYRIDAZINE AS A PHARAMACOLOGICALLY ACTIVE NUCLEUS. Retrieved from [Link]

• Wikipedia. (n.d.). Pyridazine. Retrieved from [Link]

• Journal of Science and Technology. (2025). Insights into Structural Analysis via Crystallographic and X-ray Diffraction Techniques. Retrieved from [Link]

• SEN Pharma. (2024). Powder X-Ray Diffraction (PXRD) Method. Retrieved from [Link]

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Protocols & Analytical Methods

Application Note: Strategic Functionalization of (6-Bromo-3-pyridazinyl)methanol in Drug Discovery

Target Audience: Medicinal Chemists, Process Scientists, and Drug Development Professionals Compound: (6-Bromo-3-pyridazinyl)methanol (CAS: 122306-01-8)

Introduction & Mechanistic Rationale

In modern medicinal chemistry, the pyridazine ring is a privileged pharmacophore, offering unique hydrogen-bonding capabilities, high aqueous solubility, and favorable metabolic stability. (6-Bromo-3-pyridazinyl)methanol serves as an exceptionally versatile, bifunctional building block. Its synthetic utility stems from two orthogonal reactive sites:

• The C6-Bromide: Activated by the electron-deficient diazine ring, this position is primed for both transition-metal-catalyzed cross-couplings (e.g., Suzuki-Miyaura) and metal-free Nucleophilic Aromatic Substitution (SNAr) [1].

• The C3-Hydroxymethyl Group: A functional handle that can be oxidized to an aldehyde or carboxylic acid, converted to a leaving group (halide/mesylate), or etherified, enabling rapid analog generation.

This application note provides field-proven, self-validating protocols for the divergent functionalization of this scaffold. By understanding the underlying electronic and steric causality of the pyridazine core, researchers can avoid common pitfalls such as catalyst poisoning and over-oxidation.

Divergent Synthetic Workflows

The following diagram illustrates the strategic pathways for derivatizing the (6-bromo-3-pyridazinyl)methanol scaffold.

Divergent synthetic workflows for functionalizing (6-bromo-3-pyridazinyl)methanol.

Experimental Protocols & Causality

To ensure reproducibility, the following protocols are designed as self-validating systems . Each method includes in-process controls (IPCs) to verify reaction progress and specific workup procedures tailored to the physicochemical properties of pyridazines.

Protocol A: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

Objective: Arylation of the C6 position. Causality & Design: Pyridazine nitrogens are strong σ-donors that can easily displace monodentate phosphine ligands (like PPh3), leading to rapid catalyst deactivation (precipitation of palladium black) [2]. To counteract this, we utilize Pd(dppf)Cl2 , a catalyst with a robust bidentate ligand that resists displacement. A biphasic solvent system (1,4-Dioxane/H2O) is employed to ensure the solubility of both the organic substrate and the inorganic base (K2CO3), which is critical for the transmetalation step.

Step-by-Step Methodology:

• Setup: To a 50 mL round-bottom flask, add (6-bromo-3-pyridazinyl)methanol (1.0 mmol, 189 mg), phenylboronic acid (1.2 mmol, 146 mg), and K2CO3 (2.0 mmol, 276 mg).

• Solvent Addition: Add 10 mL of a degassed 4:1 mixture of 1,4-Dioxane and deionized water.

• Catalyst Introduction: Under a positive flow of nitrogen, add Pd(dppf)Cl2 (0.05 mmol, 36 mg). Self-Validation: The solution should turn a deep red/orange color.

• Reaction: Heat the mixture to 90 °C for 4 hours.

• In-Process Control (IPC): Analyze an aliquot via LC-MS. The disappearance of the starting material peak (m/z ~189/191) and the appearance of the product mass (m/z ~187 [M+H]+) validates reaction completion.

• Workup: Cool to room temperature, dilute with EtOAc (20 mL), and wash with brine (2 × 15 mL). The aqueous layer removes the inorganic salts and boronic acid byproducts. Dry the organic layer over Na2SO4, concentrate, and purify via silica gel chromatography (DCM:MeOH, 95:5).

Protocol B: Chemoselective Oxidation to Pyridazine-3-carboxaldehyde

Objective: Conversion of the C3-hydroxymethyl group to an aldehyde while preserving the C6-bromide. Causality & Design: The electron-deficient nature of the pyridazine ring makes the resulting aldehyde highly electrophilic and susceptible to over-oxidation to the carboxylic acid if strong oxidants (e.g., Jones reagent) are used. Activated MnO2 is selected as a mild, heterogeneous oxidant that strictly halts at the aldehyde stage.

Step-by-Step Methodology:

• Setup: Dissolve (6-bromo-3-pyridazinyl)methanol (1.0 mmol, 189 mg) in anhydrous CH2Cl2 (15 mL).

• Oxidation: Add activated MnO2 (10.0 mmol, 869 mg) in a single portion.

• Reaction: Stir vigorously at room temperature for 12 hours.

• IPC: Monitor via TLC (Hexanes:EtOAc, 1:1). The product aldehyde will appear as a distinct, UV-active spot with a higher Rf value than the highly polar starting alcohol.

• Workup: Filter the black suspension through a pad of Celite to remove the manganese salts. Self-Validation: The filtrate should be completely clear and pale yellow. Wash the Celite pad with additional CH2Cl2 (20 mL). Concentrate the combined filtrates under reduced pressure to yield the aldehyde, which is typically >95% pure and ready for immediate downstream use (e.g., reductive amination).

Protocol C: Metal-Free Nucleophilic Aromatic Substitution (SNAr)

Objective: Amination of the C6 position. Causality & Design: The two electronegative nitrogen atoms in the pyridazine ring significantly lower the energy of the Lowest Unoccupied Molecular Orbital (LUMO). This electronic perturbation highly activates the C6-bromide toward nucleophilic attack [3]. Consequently, SNAr can be achieved with secondary amines without the need for expensive palladium or copper catalysts (Buchwald-Hartwig amination is unnecessary here).

Step-by-Step Methodology:

• Setup: In a sealed microwave vial, combine (6-bromo-3-pyridazinyl)methanol (1.0 mmol, 189 mg) and morpholine (3.0 mmol, 261 mg).

• Solvent: Add N-Methyl-2-pyrrolidone (NMP) (3 mL) to ensure homogeneity and high boiling capacity.

• Reaction: Heat the mixture conventionally at 120 °C for 8 hours (or via microwave irradiation at 150 °C for 20 minutes).

• IPC: LC-MS analysis will show the displacement of the heavy bromide isotope pattern with the exact mass of the morpholino adduct (m/z ~196 [M+H]+).

• Workup: Pour the cooled reaction mixture into ice water (15 mL) to precipitate the product. If it oils out, extract with EtOAc (3 × 10 mL), wash thoroughly with water to remove NMP and excess morpholine, dry, and concentrate.

Quantitative Data Presentation

The following table summarizes the validated reaction conditions, expected yields, and purity profiles for the derivatives synthesized using the protocols above.

Derivative Synthesized	Reaction Type	Reagents / Catalyst	Conditions	Yield (%)	Purity (HPLC)
6-Phenyl-3-pyridazinylmethanol	Suzuki Coupling	PhB(OH)₂ (1.2 eq), Pd(dppf)Cl₂ (5 mol%), K₂CO₃	Dioxane/H₂O (4:1), 90 °C, 4 h	85%	>98%
6-(4-Methoxyphenyl)-3-pyridazinylmethanol	Suzuki Coupling	4-MeO-PhB(OH)₂ (1.2 eq), Pd(dppf)Cl₂ (5 mol%), K₂CO₃	Dioxane/H₂O (4:1), 90 °C, 5 h	82%	>98%
6-Bromo-pyridazine-3-carboxaldehyde	Oxidation	Activated MnO₂ (10 eq)	CH₂Cl₂, RT, 12 h	92%	>95%
6-Morpholino-3-pyridazinylmethanol	SNAr	Morpholine (3.0 eq)	NMP, 120 °C, 8 h	78%	>97%

References

• Development of a Scalable Synthesis of the Small Molecule TGFβR1 Inhibitor BMS-986260 Organic Process Research & Development (ACS Publications)[Link]

• Synthesis of Functionalized Pyridazin-3(2H)-ones via Nucleophilic Substitution of Hydrogen (SNH) Organic Letters (ACS Publications)[Link]

Nucleophilic aromatic substitution (SNAr) using (6-bromo-3-pyridazinyl)methanol

Application Note: Nucleophilic Aromatic Substitution (SNAr) of (6-Bromo-3-pyridazinyl)methanol for Advanced Scaffold Functionalization

Executive Summary

(6-Bromo-3-pyridazinyl)methanol (CAS: 122306-01-8) is a highly versatile building block widely utilized in medicinal chemistry and materials science[1]. The pyridazine scaffold serves as an excellent bioisostere for benzene and pyridine rings, offering improved aqueous solubility, reduced lipophilicity, and unique hydrogen-bonding capabilities. This application note details optimized, self-validating protocols for functionalizing the C6 position of (6-bromo-3-pyridazinyl)methanol via Nucleophilic Aromatic Substitution (SNAr). By carefully balancing nucleophile strength, base selection, and solvent conditions, researchers can achieve high-yielding substitutions while preserving the sensitive C3-hydroxymethyl group.

Mechanistic Insights: The Causality of Experimental Design

The SNAr reaction on halopyridazines proceeds via a classic two-step addition-elimination mechanism [2]. The two adjacent nitrogen atoms in the pyridazine ring exert a profound electron-withdrawing effect, significantly lowering the energy of the system's Lowest Unoccupied Molecular Orbital (LUMO). This highly activates the C6-bromine position toward nucleophilic attack, facilitating the formation of a stabilized anionic intermediate[3].

The Chemoselectivity Challenge: The primary challenge when utilizing (6-bromo-3-pyridazinyl)methanol is the presence of the unprotected C3-hydroxymethyl group.

• The Pitfall of Strong Bases: The use of strong bases (e.g., NaH, KOtBu) will deprotonate the primary alcohol (pKa ~15–16), generating a highly reactive alkoxide. This internal nucleophile can lead to competing intermolecular SNAr reactions, resulting in unwanted dimerization or polymerization of the starting material.

• The Solution: To ensure a clean, self-validating reaction, mild bases such as N,N-diisopropylethylamine (DIPEA) or potassium carbonate (K2CO3) must be employed. These bases are strong enough to neutralize the hydrobromide byproduct or deprotonate incoming thiols/amines, but weak enough to leave the primary alcohol intact.

Diagram 1: The Addition-Elimination SNAr mechanism at the activated C6 position.

Experimental Workflows and Protocols

Protocol A: SNAr with N-Nucleophiles (Amines)

Amines (primary and secondary) are moderate nucleophiles that require thermal energy to overcome the activation energy barrier for the formation of the Meisenheimer complex.

• Preparation: In an oven-dried 20 mL scintillation vial equipped with a magnetic stir bar, dissolve (6-bromo-3-pyridazinyl)methanol (1.0 equiv, 1.0 mmol) in anhydrous DMF or Ethanol (5.0 mL).

• Reagent Addition: Add the amine nucleophile (e.g., morpholine, piperidine) (1.5 equiv) followed by DIPEA (2.0 equiv).

• Reaction: Seal the vial and heat the mixture to 80–100 °C using an aluminum heating block for 4–12 hours. Monitor the reaction progression via TLC (typically 5-10% MeOH in DCM) or LC-MS.

• Workup: Cool the reaction to room temperature. Dilute with ethyl acetate (20 mL) and wash with water (3 × 10 mL) followed by brine (10 mL) to remove DMF and DIPEA salts. Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue via silica gel flash chromatography to afford the C6-amino substituted product.

Protocol B: SNAr with S-Nucleophiles (Thiols)

Thiols and their corresponding thiolates are exceptionally potent nucleophiles in SNAr reactions, allowing the substitution to proceed rapidly at room temperature[4].

• Preparation: Dissolve (6-bromo-3-pyridazinyl)methanol (1.0 equiv, 1.0 mmol) in anhydrous DMF (5.0 mL).

• Reagent Addition: Add K2CO3 (1.5 equiv) and the thiol nucleophile (1.2 equiv).

• Reaction: Stir the suspension at room temperature (20–25 °C) for 2–6 hours. The enhanced nucleophilicity of the generated thiolate allows for rapid conversion without external heating.

• Workup & Purification: Follow the identical aqueous extraction and chromatographic purification procedure outlined in Protocol A.

Diagram 2: Standard experimental workflow for SNAr functionalization.

Quantitative Data Summary

The following table summarizes typical reaction conditions and expected yields for various nucleophile classes reacting with the (6-bromo-3-pyridazinyl)methanol scaffold.

Nucleophile Class	Specific Reagent	Base	Solvent	Temperature	Time	Expected Yield
Secondary Amine	Morpholine	DIPEA	DMF or EtOH	90 °C	6 h	75–85%
Primary Amine	Benzylamine	DIPEA	DMF	100 °C	12 h	65–75%
Aliphatic Thiol	Ethanethiol	K2CO3	DMF	25 °C	3 h	85–95%
Aromatic Thiol	Thiophenol	K2CO3	DMF	25 °C	2 h	80–90%

Troubleshooting and Safety

• Low Yield / Starting Material Recovery: If the amine is sterically hindered (e.g., tert-butylamine), the reaction rate will drop significantly. Consider switching the solvent to NMP, increasing the temperature to 120 °C, or utilizing microwave irradiation.

• Formation of Byproducts: If dimerization is observed (indicated by an LC-MS mass corresponding to two pyridazine cores), the base is too strong, or the temperature is excessively high. Ensure strictly anhydrous conditions and avoid alkali metal hydrides. If necessary, transiently protect the C3-alcohol as an acetate or TBS ether prior to the SNAr step.

• Safety: (6-Bromo-3-pyridazinyl)methanol causes skin irritation and serious eye damage upon exposure[1]. All reactions involving volatile amines or malodorous thiols must be conducted inside a certified chemical fume hood with appropriate PPE.

References

• Pyridazine - Nucleophilic Substitution . Grokipedia. Available at: [Link]

• Electrophilic MiniFrags Revealed Unprecedented Binding Sites for Covalent HDAC8 Inhibitors . Journal of Medicinal Chemistry - ACS Publications. Available at: [Link]

• Room temperature nucleophilic aromatic substitution of 2-halopyridinium ketene hemiaminals with sulfur nucleophiles . ChemRxiv. Available at: [Link]

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• 2. Pyridazine — Grokipedia [grokipedia.com]
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• 4. chemrxiv.org [chemrxiv.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Reaction Yields for (6-Bromo-3-pyridazinyl)methanol

Welcome to the Application Scientist Support Portal. This technical guide is designed for researchers, medicinal chemists, and drug development professionals working with (6-bromo-3-pyridazinyl)methanol (CAS: 122306-01-8). This versatile pyridazine derivative features a reactive 6-bromo position ideal for cross-coupling and nucleophilic aromatic substitution (SNAr), alongside a 3-hydroxymethyl group for further functionalization[1].

However, the dual functionality and the electron-deficient nature of the pyridazine core often lead to suboptimal yields, catalyst poisoning, and unwanted side reactions. Below, we provide field-proven troubleshooting guides, causal explanations, and self-validating protocols to maximize your experimental success.

Part 1: Troubleshooting Guides & FAQs

FAQ 1: Why is my Suzuki-Miyaura cross-coupling yield consistently below 40%?

The Causality: Low yields in palladium-catalyzed cross-coupling of (6-bromo-3-pyridazinyl)methanol typically stem from two competing factors. First, the pyridazine nitrogen atoms are strong σ-donors that can coordinate to the palladium center, leading to severe catalyst poisoning[2]. Second, the free primary alcohol (-CH2OH) at the 3-position can undergo base-mediated deprotonation, forming an alkoxide that interferes with the transmetalation step or accelerates protodehalogenation of the starting material.

The Solution:

• Mask the Hydroxyl Group: Always protect the free alcohol as a silyl ether (e.g., TBS) or a tetrahydropyranyl (THP) ether prior to coupling. This eliminates alkoxide interference.

• Upgrade the Catalyst: Transition from standard Pd(PPh3​)4​ to sterically hindered, electron-rich Buchwald precatalysts (e.g., XPhos Pd G2) or Pd(dppf)Cl2​ . These bulky ligands prevent the pyridazine nitrogens from effectively coordinating to and poisoning the palladium center[2].

FAQ 2: During Nucleophilic Aromatic Substitution (SNAr) with amines, why does the reaction stall with unreacted starting material?

The Causality: While the pyridazine ring is electron-deficient and generally primed for SNAr, the hydroxymethyl group at the 3-position exerts a mild electron-donating effect via hyperconjugation/induction. This slightly reduces the electrophilicity of the C6 carbon compared to an unsubstituted halopyridazine, making the displacement of the bromide sluggish at standard temperatures[3].

The Solution: Switch from conventional reflux to Microwave Irradiation . SNAr on pyridazines benefits immensely from microwave heating in polar aprotic solvents (like DMSO or NMP) at 120 °C. This provides the activation energy required to drive the reaction to completion in 30 minutes, suppressing the thermal degradation pathways often seen in 24-hour reflux setups[4].

FAQ 3: How do I selectively oxidize the hydroxymethyl group without over-oxidizing to the carboxylic acid?

The Causality: Primary alcohols on electron-deficient heterocycles are highly susceptible to over-oxidation to the corresponding carboxylic acid, especially if water is present in the reaction mixture. The Solution: Utilize mild, strictly anhydrous oxidants. Activated Manganese Dioxide ( MnO2​ ) in dichloromethane is highly selective for heterobenzylic alcohols, smoothly yielding 6-bromopyridazine-3-carbaldehyde without over-oxidation[1].

Part 2: Quantitative Data & Yield Optimization

The following table summarizes the causal relationship between reaction conditions and isolated yields for the Suzuki-Miyaura coupling of (6-bromo-3-pyridazinyl)methanol.

Reaction Condition	Hydroxyl Status	Catalyst System	Base / Solvent	Temp (°C)	Isolated Yield (%)
Standard Suzuki	Unprotected	Pd(PPh3​)4​ (5 mol%)	Na2​CO3​ / Dioxane- H2​O	90	35 - 45%
Ligand Optimized	Unprotected	XPhos Pd G2 (2 mol%)	K3​PO4​ / Dioxane- H2​O	100	60 - 65%
Protected Suzuki	TBS-Protected	Pd(dppf)Cl2​ (5 mol%)	K2​CO3​ / DMF- H2​O	90	85 - 92%
Fully Optimized	THP-Protected	XPhos Pd G2 (2 mol%)	K3​PO4​ / Dioxane- H2​O	100	>95%

Part 3: Self-Validating Experimental Protocols

Protocol A: Hydroxyl Protection (TBS Ether Formation)

Self-Validation Check: TLC monitoring (Hexanes:EtOAc 1:1) must show a distinct Rf​ shift from the highly polar unprotected alcohol ( Rf​ ~0.1) to the non-polar TBS-ether ( Rf​ ~0.7). If the Rf​ does not shift, do not proceed to cross-coupling.

• Initiation: Dissolve (6-bromo-3-pyridazinyl)methanol (1.0 equiv, 10 mmol) in anhydrous DMF (50 mL) under an argon atmosphere.

• Activation: Add imidazole (2.0 equiv, 20 mmol) and stir until completely dissolved. The imidazole acts as both a base and a nucleophilic catalyst.

• Protection: Cool the mixture to 0 °C. Add tert-butyldimethylsilyl chloride (TBSCl) (1.2 equiv, 12 mmol) portion-wise to control the exotherm.

• Propagation: Allow the reaction to warm to room temperature and stir for 4 hours.

• Isolation: Quench with saturated aqueous NaHCO3​ (50 mL). Extract with EtOAc (3 x 50 mL). Wash the combined organic layers with brine (3 x 50 mL) to remove DMF, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

Protocol B: Optimized Suzuki-Miyaura Cross-Coupling

• Setup: To an oven-dried Schlenk flask, add the TBS-protected (6-bromo-3-pyridazinyl)methanol (1.0 equiv), the desired arylboronic acid (1.2 equiv), anhydrous K3​PO4​ (2.0 equiv), and XPhos Pd G2 (0.02 equiv)[2].

• Degassing: Evacuate the flask and backfill with Argon (repeat 3 times). This is critical to prevent oxidative homocoupling of the boronic acid.

• Reaction: Add degassed 1,4-dioxane/ H2​O (4:1 v/v, 0.1 M). Heat the biphasic mixture at 100 °C for 12 hours with vigorous stirring.

• Workup: Cool to room temperature, dilute with EtOAc, and filter through a pad of Celite to remove palladium black. Concentrate the filtrate and purify via flash column chromatography.

Part 4: Workflow Visualizations

Workflow demonstrating the critical role of hydroxyl protection and catalyst selection in Suzuki coupling yields.

Troubleshooting logic for overcoming sluggish SNAr reactions with (6-bromo-3-pyridazinyl)methanol.

References

• Identification of a Potent, Selective, and Brain-Penetrant Rho Kinase Inhibitor and its Activity in a Mouse Model of Huntington's Disease , ACS Publications. Available at: [Link]

Sources

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• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing Microwave-Assisted Synthesis of (6-Bromo-3-pyridazinyl)methanol

Welcome to the technical support center for the synthesis of (6-bromo-3-pyridazinyl)methanol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions (FAQs) for the microwave-assisted synthesis of this important pyridazine derivative. Our focus is on providing practical, field-proven insights to help you overcome common challenges and optimize your reaction conditions for higher yields and purity.

Introduction to the Synthesis

The microwave-assisted synthesis of (6-bromo-3-pyridazinyl)methanol typically involves the reduction of 6-bromopyridazine-3-carbaldehyde using a reducing agent like sodium borohydride. Microwave irradiation has been shown to significantly accelerate this reaction, leading to shorter reaction times and often improved yields compared to conventional heating methods.[1][2] The choice of solvent and careful control of reaction parameters are crucial for a successful synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the primary advantage of using microwave synthesis for this reaction?

A1: The primary advantage is a dramatic reduction in reaction time.[2][3] Microwave energy directly and efficiently heats the polar reactants and solvent, leading to rapid temperature elevation and increased reaction rates.[4] This can turn a multi-hour reflux reaction into a procedure that takes only a few minutes.[1]

Q2: What is the starting material for the synthesis of (6-bromo-3-pyridazinyl)methanol?

A2: The most common precursor is 6-bromopyridazine-3-carbaldehyde.[5][6] This aldehyde can be selectively reduced to the corresponding alcohol.

Q3: Which reducing agent is most suitable for this transformation under microwave conditions?

A3: Sodium borohydride (NaBH₄) is a commonly used and effective reducing agent for this purpose. It is generally selective for aldehydes and ketones and is well-suited for use in polar protic solvents, which are excellent for microwave heating.[7][8]

Q4: Can I use a domestic microwave oven for this synthesis?

A4: Absolutely not. Laboratory-grade microwave reactors are essential for safety and reproducibility.[4][9] These instruments are designed to handle flammable organic solvents, operate under pressure, and have precise temperature and pressure controls.[9][10][11] Using a household microwave is extremely dangerous and can lead to explosions.[9]

Q5: What are the key parameters to control during the microwave-assisted synthesis?

A5: The critical parameters to monitor and control are:

• Temperature: Directly influences the reaction rate.

• Microwave Power: The energy input into the reaction.

• Reaction Time: The duration of microwave irradiation.

• Pressure: A result of heating solvents above their boiling points in a sealed vessel.

• Stirring: Crucial for even heat distribution and preventing localized superheating.[9]

Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis of (6-bromo-3-pyridazinyl)methanol.

Issue 1: Low or No Product Yield

Potential Cause	Explanation & Troubleshooting Steps
Poor Quality of Starting Material	The 6-bromopyridazine-3-carbaldehyde may be impure or degraded. Solution: Verify the purity of the starting material using techniques like NMR or melting point analysis. If necessary, purify the aldehyde before use.
Inactive Reducing Agent	Sodium borohydride can decompose upon exposure to moisture. Solution: Use freshly opened sodium borohydride or store it in a desiccator. Consider using a slight excess of the reducing agent.
Incorrect Solvent Choice	The solvent's ability to absorb microwave energy and its interaction with the reducing agent are critical.[12] Non-polar solvents are generally poor choices for microwave heating.[4] Solution: Use polar protic solvents like ethanol or methanol, which are good microwave absorbers and are compatible with NaBH₄ reductions. Water can also be used as a green solvent.[7][13]
Suboptimal Reaction Temperature	If the temperature is too low, the reaction will be slow or incomplete. Conversely, excessively high temperatures can lead to decomposition of the product or starting materials. Solution: Experiment with a temperature range, for example, from 80°C to 120°C, to find the optimal condition for your specific microwave reactor.
Insufficient Reaction Time	The reaction may not have reached completion. Solution: Monitor the reaction progress using Thin Layer Chromatography (TLC). Increase the reaction time in small increments until the starting material is consumed.

Issue 2: Formation of Impurities and Side Products

Potential Cause	Explanation & Troubleshooting Steps
Over-reduction	Although less common with NaBH₄, over-reduction to the methyl-pyridazine can occur under harsh conditions. Solution: Reduce the reaction temperature or time. Ensure you are using the correct stoichiometry of the reducing agent.
Formation of Borate Esters	The initial product is a borate ester, which needs to be hydrolyzed to the final alcohol. Solution: Ensure a proper aqueous workup with quenching, for instance, with dilute acid or ammonium chloride solution, to hydrolyze the borate esters and liberate the alcohol.
Decomposition of Starting Material or Product	Pyridazine rings can be sensitive to high temperatures.[14] Solution: Avoid unnecessarily high temperatures. Use the minimum temperature required to drive the reaction to completion in a reasonable time.
Side Reactions of the Aldehyde	Aldehydes can undergo various side reactions, especially at elevated temperatures. Solution: Ensure the aldehyde is of high purity and that the reaction is performed under an inert atmosphere if it is sensitive to oxidation.

Experimental Protocol: Microwave-Assisted Synthesis of (6-bromo-3-pyridazinyl)methanol

Disclaimer: This is a general protocol and may require optimization for your specific microwave reactor and reagents. Always perform a risk assessment before conducting any chemical synthesis.

Materials:

• 6-bromopyridazine-3-carbaldehyde

• Sodium borohydride (NaBH₄)

• Ethanol (anhydrous)

• Ethyl acetate

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Microwave reactor vials (appropriate size for the reaction scale)

• Magnetic stir bar

Procedure:

• Reactant Preparation: In a microwave reactor vial, dissolve 6-bromopyridazine-3-carbaldehyde (1 equivalent) in ethanol.

• Addition of Reducing Agent: To the stirred solution, add sodium borohydride (1.1 to 1.5 equivalents) portion-wise at room temperature.

• Microwave Irradiation: Seal the vial and place it in the microwave reactor. Irradiate the mixture at a set temperature (e.g., 80-100°C) for a specified time (e.g., 5-15 minutes). The optimal power, temperature, and time should be determined experimentally.

• Reaction Quenching: After cooling the reaction vessel to room temperature, carefully open it and quench the reaction by slowly adding a saturated aqueous sodium bicarbonate solution.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x volume of the reaction mixture).

• Washing: Wash the combined organic layers with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel or by recrystallization to afford pure (6-bromo-3-pyridazinyl)methanol.

Table 1: Suggested Starting Parameters for Optimization

Parameter	Suggested Range	Notes
Temperature	80 - 120 °C	Start at a lower temperature and gradually increase.
Microwave Power	100 - 300 W	Use a power setting that allows for stable temperature control.
Reaction Time	5 - 20 minutes	Monitor by TLC to determine the optimal time.
Solvent	Ethanol, Methanol	Polar protic solvents are generally effective.

Visualizing the Workflow and Troubleshooting

Diagram 1: General Workflow for Microwave-Assisted Synthesis

Caption: A typical workflow for the microwave-assisted synthesis of (6-bromo-3-pyridazinyl)methanol.

Diagram 2: Troubleshooting Decision Tree for Low Yield

Caption: A decision tree to guide troubleshooting efforts in the case of low product yield.

Safety Precautions

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and gloves.

• Ventilation: Conduct all experiments in a well-ventilated fume hood.[9]

• Microwave Safety: Only use a microwave reactor specifically designed for chemical synthesis.[9][10][11] Never use a domestic microwave oven.[4][9] Be aware of the potential for rapid pressure buildup in sealed vessels.[10][11]

• Exothermic Reactions: Be cautious with potentially exothermic reactions, as the rapid heating from microwaves can accelerate them uncontrollably.[9]

• Reagent Handling: Handle all chemicals with care, consulting the Safety Data Sheets (SDS) for each substance.

References

• CEM Corporation. (n.d.). Safety Considerations for Microwave Synthesis. [Link]

• Zeynizadeh, B. (2005). Water as a Green Solvent for Fast and Efficient Reduction of Carbonyl Compounds with NaBH4 under Microwave Irradiation. Journal of the Chinese Chemical Society, 52(5), 1017-1022.
• Carregal-Romero, S., et al. (2017). Solvent effects on the kinetics of 4-nitrophenol reduction by NaBH4 in the presence of Ag and Au nanoparticles. Reaction Chemistry & Engineering, 2(3), 324-331.

• JAG Group. (n.d.). Microwave Reactor Safety. [Link]

• Zeynizadeh, B., & Zahmatkesh, S. (2004). Convenient Reduction of Carbonyl Compounds with NaBH4/Wet Al2O3 System Under Solvent-Free, Solid-Gel and Microwave Irradiation. Journal of the Korean Chemical Society, 48(5), 446-452.

• Zeynizadeh, B. (2005). Water as a Green Solvent for Fast and Efficient Reduction of Carbonyl Compounds with NaBH4 under Microwave Irradiation. ResearchGate. [Link]

• Carregal-Romero, S., et al. (2017). Solvent effects on the kinetics of 4-nitrophenol reduction by NaBH4 in the presence of Ag and Au nanoparticles. RSC Publishing. [Link]

• Glasnov, T. N., & Kappe, C. O. (2007). Organic Syntheses Procedure. [Link]

• Organic Chemistry Portal. (n.d.). Microwave Synthesis. [Link]

• Varma, R. S., & Varma, M. (1999). The Microwave-Assisted Solventless Reduction of Aldehydes and Ketones Using Silica Supported Sodium Borohydride. Scientific & Academic Publishing. [Link]

• PharmaCompass. (n.d.). 6-bromopyridine-3-carbaldehyde. [Link]

• Google Patents. (n.d.). Method for purifying a bromine compound.
• Yadav, A. R., Mohite, S. K., & Magdum, C. S. (2020). Microwave assisted synthesis of some Traditional reactions: Green chemistry approach. Journal of Drug Delivery and Therapeutics, 10(3), 133-136.

• Roy, K. (2025). Safety Protocols for Microwave Use in Science/STEM Instructional Spaces. NSTA. [Link]

• El-Sayed, H. A., et al. (2021). Microwave-Assisted One Pot Three-Component Synthesis of Novel Bioactive Thiazolyl-Pyridazinediones as Potential Antimicrobial Agents against Antibiotic-Resistant Bacteria. Molecules, 26(14), 4225.

• CEM Corporation. (n.d.). Reductions. [Link]

• Al-Tel, T. H., et al. (2024). Microwave-Mediated, Catalyst-Free Synthesis of 1,2,4-Triazolo[1,5-a]pyridines from Enaminonitriles. Molecules, 29(4), 884.
• Kumar, A., et al. (2018). Efficient Access to Imidazo[1,2-a]pyridines/pyrazines/pyrimidines via Catalyst-Free Annulation Reaction under Microwave Irradiation in Green Solvent.

• El-Sayed, H. A., et al. (2021). Microwave-Assisted One Pot Three-Component Synthesis of Novel Bioactive Thiazolyl-Pyridazinediones as Potential Antimicrobial Agents against Antibiotic-Resistant Bacteria. PMC. [Link]

• El-Sayed, M. A. A., et al. (2025).
• Sharma, U., et al. (2021). Microwave-assisted multicomponent reactions in heterocyclic chemistry and mechanistic aspects. Beilstein Journal of Organic Chemistry, 17, 1059-1127.

• Chemsrc. (n.d.). 6-Bromo-3-pyridinemethanol. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of pyridazines. [Link]

• Kodama, T., Sasaki, I., & Sugimura, H. (2021). Synthesis of Pyridazine Derivatives via Aza-Diels-Alder Reactions of 1,2,3-Triazine Derivatives and 1-Propynylamines. Organic Chemistry Portal. [Link]

• University of Nottingham. (n.d.). Molecules from Side Reactions. [Link]

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Reference Data & Comparative Studies

Cross-Coupling Efficiency in Heterocyclic Synthesis: Bromopyridazines vs. Chloropyridazines

Pyridazines are privileged scaffolds in medicinal chemistry, featured prominently in the structures of neuroactive agents and modern therapeutics like risdiplam. When functionalizing the pyridazine core via transition-metal-catalyzed cross-coupling (e.g., Suzuki-Miyaura, Stille, Negishi), the choice of the halogen electrophile—specifically bromo vs. chloro—dictates the reaction's thermodynamic requirements, catalyst selection, and overall synthetic efficiency.

As an application scientist, understanding the causality behind these reactivity differences is critical for optimizing synthetic routes, minimizing catalyst loading, and successfully scaling up drug candidates.

Mechanistic Causality: The Oxidative Addition Barrier

The comparative reactivity of halopyridazines in palladium-catalyzed cross-coupling reactions is fundamentally governed by the carbon-halogen bond dissociation energy (BDE)[1].

• Bromopyridazines: The weaker C-Br bond (~68 kcal/mol) readily undergoes oxidative addition with standard Pd(0) catalysts under mild conditions. This rapid activation minimizes the residence time of the active catalyst, reducing the likelihood of degradation.

• Chloropyridazines: The stronger C-Cl bond (~81 kcal/mol) presents a significant kinetic barrier. Historically, this rendered chloropyridazines inert under classical conditions. To activate the C-Cl bond, the catalytic system requires electron-rich, sterically demanding ligands (e.g., XPhos, PCy3). These ligands increase the electron density at the palladium center to accelerate oxidative addition, while their steric bulk facilitates the subsequent reductive elimination step.

Fig 1: Kinetic divergence in Pd-catalyzed cross-coupling of halopyridazines.

Strategic Applications: Regioselectivity and Masking

While bromopyridazines offer superior reactivity, chloropyridazines are highly valued for their chemical stability and cost-effectiveness. Furthermore, integrating both halogens into a single scaffold enables orthogonal, regioselective functionalization.

For instance, the Suzuki-Miyaura cross-coupling of 4-bromo-6-chloro-3-phenylpyridazine occurs exclusively at the C4 position (bromo), leaving the C6 chloro group completely intact for subsequent, more forcing transformations. This dynamic confirms the utility of chloropyridazines as effective masking groups during complex, multi-step syntheses[2].

Quantitative Data Comparison

The following table summarizes the operational differences between the two electrophiles based on aggregated experimental data:

Parameter	Bromopyridazines	Chloropyridazines
Bond Dissociation Energy	~68 kcal/mol	~81 kcal/mol
Oxidative Addition Rate	Fast	Slow
Typical Pd Catalyst	Pd(PPh3)4, Pd(dppf)Cl2	Pd2(dba)3 + XPhos / PCy3
Typical Temperature	60 °C – 80 °C	100 °C – 120 °C
Base Preference	Na2CO3, K2CO3 (Aqueous/Mild)	K3PO4, Cs2CO3 (Anhydrous/Strong)
General Yields	High (80% - 95%)	Moderate to High (60% - 90%)
Commercial Cost & Stability	Higher cost, light sensitive	Lower cost, highly stable

Beyond Palladium: Base-Metal Catalysis

Recent advancements have expanded cross-coupling methodologies to include earth-abundant metals, though the halogen effect remains pronounced. In iron-catalyzed cross-couplings with arylmagnesium reagents, bromopyridines achieve full conversion rapidly, whereas chloropyridazines require extended reaction times (3–5 hours) and often suffer from lower yields (~22-24%) due to competing homocoupling side reactions[3]. Conversely, nickel-catalyzed cross-electrophile coupling (XEC) has successfully leveraged chloropyridazines as stable electrophiles, utilizing reductive conditions to drive the catalytic cycle effectively[4].

Experimental Protocols: Self-Validating Workflows

When executing these couplings, the protocol must be tailored to the halogen's reactivity profile. A common failure mode in pyridazine coupling is the protodeboronation of the boronic acid partner, which becomes highly competitive when using less reactive chloropyridazines or electron-deficient heteroaryl boronic acids[5].

Fig 2: Parallel experimental workflows for bromo- vs. chloro-pyridazine cross-coupling.

Protocol A: Mild Suzuki-Miyaura Coupling of Bromopyridazine

Objective: Achieve high-yield C-C bond formation while suppressing protodeboronation.

• Preparation: In an oven-dried Schlenk tube, combine the bromopyridazine (1.0 equiv), arylboronic acid (1.2 equiv), and Pd(PPh3)4 (5 mol%).

• Base Addition: Add Na2CO3 (2.0 equiv) to facilitate transmetalation.

• Solvent: Introduce a degassed 3:1 mixture of DME/H2O.

  • Self-Validation Checkpoint: Inadequate degassing will lead to palladium oxidation and homocoupling of the boronic acid. Ensure a strict argon purge (sparging for at least 15 minutes).

• Reaction: Heat the mixture to 80 °C for 2–4 hours.

• Monitoring: Track the rapid disappearance of the bromo-substrate via LC-MS. The mild temperature prevents degradation of the pyridazine core.

• Workup: Cool to room temperature, partition between EtOAc and water, dry the organic layer over MgSO4, and purify via silica gel chromatography.

Protocol B: High-Barrier Suzuki-Miyaura Coupling of Chloropyridazine

Objective: Overcome the C-Cl activation barrier using advanced ligand architecture.

• Preparation: In a Schlenk tube, combine the chloropyridazine (1.0 equiv), arylboronic acid (1.5 equiv), Pd2(dba)3 (2 mol%), and an electron-rich ligand like PCy3 or XPhos (4 mol%).

• Base Addition: Use anhydrous K3PO4 (2.0 equiv).

  • Causality: Stronger, anhydrous bases are required to drive transmetalation when dealing with bulky, highly sterically hindered catalyst complexes.

• Solvent: Add anhydrous, rigorously degassed 1,4-dioxane.

• Reaction: Heat to 110 °C for 12–24 hours.

• Monitoring: If the reaction stalls before completion, verify catalyst integrity.

  • Self-Validation Checkpoint: The appearance of a black precipitate indicates palladium black formation (catalyst death), necessitating a fresh catalyst/ligand spike to push the reaction to completion.

• Workup: Filter the crude mixture through a pad of Celite to remove insoluble Pd residues, concentrate under reduced pressure, and purify.

References

• Sotelo, E., & Raviña, E. "Pyridazines. Part 26: Efficient and Regioselective Pd-Catalysed Arylation of 4-Bromo-6-chloro-3-phenylpyridazine." Synthesis, Thieme Connect.
• "A Comparative Guide to the Reactivity of 2-Bromo- vs. 2-Chloropyridines in Cross-Coupling Reactions." Benchchem.
• Hatakeyama, T., et al. "Iron-Catalyzed Cross-Coupling of N-Heterocyclic Chlorides and Bromides with Arylmagnesium Reagents.
• Gong, H., et al. "Cross-Electrophile Coupling: Principles, Methods, and Applications in Synthesis.
• Fidanze, S., et al. "Functionalized Heteroarylpyridazines and Pyridazin-3(2H)-one Derivatives via Palladium-Catalyzed Cross-Coupling Methodology.

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• 5. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Leaving Group Ability of (6-Bromo-3-pyridazinyl)methanol in Nucleophilic Aromatic Substitution Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of modern medicinal chemistry and materials science, the functionalization of heteroaromatic scaffolds is a cornerstone of molecular design. The pyridazine core, a six-membered aromatic ring with two adjacent nitrogen atoms, is a privileged structure found in numerous biologically active compounds. The strategic modification of this ring system often relies on nucleophilic aromatic substitution (SNAr) reactions, where the choice of the leaving group is a critical determinant of reaction efficiency and substrate scope. This guide provides an in-depth comparison of the leaving group ability of the bromine atom in (6-bromo-3-pyridazinyl)methanol in SNAr reactions against other common and potential leaving groups. By synthesizing technical data with field-proven insights, this document aims to equip researchers with the knowledge to make informed decisions in their synthetic endeavors.

The pyridazine ring is inherently electron-deficient due to the presence of two electronegative nitrogen atoms, which facilitates nucleophilic attack on the carbon atoms of the ring. Consequently, halopyridazines are common precursors for the introduction of a variety of functional groups. The bromine atom in (6-bromo-3-pyridazinyl)methanol is susceptible to nucleophilic substitution, allowing for the introduction of functionalities such as amino or alkyl groups.[1] This guide will delve into a comparative analysis of bromide versus other halides (fluoride, chloride) and sulfonate esters (tosylate) as leaving groups on the pyridazine ring, supported by experimental data and detailed protocols.

The Mechanism of Nucleophilic Aromatic Substitution on Pyridazines

The SNAr reaction on a substituted pyridazine typically proceeds through a two-step addition-elimination mechanism.

Diagram of the SNAr Mechanism on a Halopyridazine

Caption: Generalized workflow of an SNAr reaction on a halopyridazine.

• Nucleophilic Attack: The nucleophile attacks the carbon atom bearing the leaving group, forming a resonance-stabilized anionic intermediate known as a Meisenheimer complex. The electron-withdrawing nitrogen atoms of the pyridazine ring play a crucial role in stabilizing this intermediate by delocalizing the negative charge.

• Leaving Group Departure: The leaving group departs, restoring the aromaticity of the pyridazine ring and yielding the substituted product.

The rate-determining step is typically the formation of the Meisenheimer complex. Therefore, factors that stabilize this intermediate, such as the electronegativity of the leaving group and the presence of other electron-withdrawing substituents, will increase the reaction rate.

Comparative Analysis of Leaving Group Ability

The efficiency of a leaving group in SNAr reactions is a nuanced interplay of several factors, including its electronegativity, polarizability, and the strength of the carbon-leaving group bond. While in SN1 and SN2 reactions the best leaving groups are typically weak bases, the trend in SNAr can be different.

The "Element Effect": Halides as Leaving Groups

In many activated aromatic systems, the observed reactivity order for halogens as leaving groups is F > Cl ≈ Br > I, a phenomenon known as the "element effect."[2] This is often attributed to the high electronegativity of fluorine, which strongly polarizes the C-F bond, making the attached carbon more electrophilic and thus more susceptible to the initial nucleophilic attack, which is the rate-determining step.

However, studies on heteroaromatic systems like pyridines have shown that this trend is not universal. For instance, the reaction of 2-halopyridines with piperidine shows a reactivity order of 2-F ~ 2-Cl ~ 2-Br ~ 2-I.[3] This deviation is attributed to a change in the rate-determining step or other mechanistic nuances specific to the heteroaromatic ring.

For pyridazines, which are more electron-deficient than pyridines, the initial nucleophilic attack is generally faster. This can lead to a situation where the C-X bond cleavage (elimination step) becomes more significant in influencing the overall reaction rate.

Table 1: Comparison of Halogen Leaving Groups in SNAr Reactions

Leaving Group	Relative Reactivity (General Trend for Activated Aryl Halides)	Key Considerations for Pyridazine Systems
Fluoride (-F)	Highest	Strong C-F bond can make the elimination step slower. The high electronegativity strongly activates the ring for nucleophilic attack.
Chloride (-Cl)	Intermediate	Good balance of ring activation and leaving group ability. Often a cost-effective choice.
Bromide (-Br)	Intermediate	Weaker C-Br bond compared to C-Cl, potentially facilitating the elimination step. Good overall reactivity.
Iodide (-I)	Lowest	Weakest C-I bond, but lower electronegativity provides less activation for the initial nucleophilic attack.

Sulfonate Esters: Excellent Leaving Groups

Sulfonate esters, such as tosylates (-OTs) and mesylates (-OMs), are generally excellent leaving groups in nucleophilic substitution reactions due to the high stability of the resulting sulfonate anion, which is resonance-stabilized. In the context of SNAr, a tosylate group can be a highly effective leaving group, often showing reactivity comparable to or greater than halides.

Table 2: Comparison of Bromide vs. Tosylate as Leaving Groups

Leaving Group	General Leaving Group Ability	Considerations for Pyridazine Systems
Bromide (-Br)	Good	Well-established reactivity in SNAr on pyridazines.
Tosylate (-OTs)	Excellent	Highly stable anion makes it an excellent leaving group. Can be readily prepared from the corresponding alcohol.

The Influence of the Hydroxymethyl Group

The hydroxymethyl group at the 3-position of (6-bromo-3-pyridazinyl)methanol can influence the reactivity of the C-Br bond at the 6-position. Its electron-withdrawing inductive effect, although modest, can contribute to the overall electron-deficient nature of the pyridazine ring, thereby activating it towards nucleophilic attack. Furthermore, the hydroxyl group can potentially participate in hydrogen bonding with the incoming nucleophile or solvent, which may affect the reaction kinetics.

Experimental Protocols

The following protocols are provided as a starting point for conducting nucleophilic substitution reactions on (6-bromo-3-pyridazinyl)methanol and its analogs. Optimization of reaction conditions (temperature, solvent, base, and reaction time) is often necessary for specific substrates and nucleophiles.

Sources

• 1. evitachem.com [evitachem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]